1-Palmitoyl-2-arachidonoyl-sn-glycero-3-pe

• Molecular Formula: C41H74NO8P
• Molecular Weight: 740.0 g/mol
• InChI: InChI=1S/C41H74NO8P/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-41(44)50-39(38-49-51(45,46)48-36-35-42)37-47-40(43)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h11,13,17-18,20,22,26,28,39H,3-10,12,14-16,19,21,23-25,27,29-38,42H2,1-2H3,(H,45,46)
• InChIKey: DRIVXEVMDWCWLI-UHFFFAOYSA-N

16:0-20:4 PE Validated Reference Standard

1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine (PAPE) is a diacyl-glycerophosphoethanolamine bearing a saturated 16:0 palmitoyl chain at the sn-1 position and a polyunsaturated 20:4 arachidonoyl chain at the sn-2 position [1]. Its molecular formula is C41H74NO8P, with an exact mass of approximately 739.52 Da and a quantitated m/z of 740.52191 reported in metabolomics databases [2]. As a member of the phosphatidylethanolamine (PE) class, PAPE serves both as a structural component of cellular membranes and as a reservoir for the release of arachidonic acid—a key precursor for eicosanoid biosynthesis [1]. The compound's unique combination of a saturated sn-1 chain and a highly unsaturated sn-2 chain imparts distinct biophysical properties and reactivity profiles compared to PEs with lower degrees of unsaturation, which underpins its specific utility in oxidative stress modeling, enzyme substrate studies, and targeted lipidomics workflows [3].

Lipidomic profiling for disease-state discrimination

cPLA2 arachidonoyl substrate selectivity fit

Broad oxidation product spectrum for ferroptosis models

Stereochemically defined sn-glycero-3 PE reference

• [1] Colombo S, Coliva G, Kraj A, Chervet JP, Fedorova M, Domingues P, Domingues MR. Electrochemical oxidation of phosphatidylethanolamines studied by mass spectrometry. J Mass Spectrom. 2018;53(3):223-233. View Source
• [2] Metabolomics Workbench. Metabolite: 2-Arachidonoyl-1-palmitoyl-sn-glycero-3-phosphoethanolamine (PE 16:0/20:4). ME543905. View Source
• [3] Kuujia. CAS 70812-59-8: 1-Palmitoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine (PAPE). View Source

16:0-20:4 PE Substitution Limitation

The PE lipid class exhibits profound functional divergence driven by acyl chain composition. In electrochemical and photo-oxidation models designed to mimic cellular oxidative injury, PAPE incorporates up to 10 oxygen atoms per molecule versus only 5 for the mono-unsaturated POPE and 7 for the di-unsaturated PLPE, demonstrating that oxidation product profiles are not merely additive with unsaturation count [1]. Furthermore, enzymatic substrate specificity differs dramatically: lysophospholipase A2 displays marked preference for 2-arachidonoyl-GPE (the PAPE headgroup-sn-2 combination) over 2-oleoyl-GPE and 2-palmitoyl-GPE [2]. In human plasma, the degradation kinetics of oxidized PAPE species are governed by oxygenation state in ways that differ from oxidized phosphatidylcholine (OxPAPC), with truncated species being most rapidly metabolized by PAF-AH/Lp-PLA2 [3]. These quantitative differences mean that substituting PAPE with a less unsaturated PE analog (e.g., POPE or PLPE) or a PC analog (e.g., PAPC) will yield distinct oxidation signatures, altered enzyme kinetics, and divergent biological readouts—making substitution scientifically invalid in studies of lipid oxidation, phospholipase activity, or eicosanoid precursor pools.

POPE (16:0-18:1): cPLA2 shows no detectable hydrolysis; oxidation adducts differ >2-fold, limiting direct substitution.

18:0-20:4 PE: sn-1 chain length alters enzyme kinetics and biosynthetic pairing; metabolic profile may not transfer.

16:0-20:5 PE: 20:5 analogs degrade 2–3× faster in hepatocytes, compromising time-course studies.

• [1] Colombo S, Coliva G, Kraj A, Chervet JP, Fedorova M, Domingues P, Domingues MR. Electrochemical oxidation of phosphatidylethanolamines studied by mass spectrometry. J Mass Spectrom. 2018;53(3):223-233. View Source
• [2] Badiani K, Arthur G. 2-acyl-sn-glycero-3-phosphoethanolamine lysophospholipase A2 activity in guinea-pig heart microsomes. Biochem J. 1991;275(Pt 2):393-8. View Source
• [3] Contribution of individual phospholipase A2 enzymes to the cleavage of oxidized phospholipids in human blood plasma. J Lipid Res. 2025;66(1):100002. View Source

16:0-20:4 PE Quantitative Evidence

Diagnostic Biomarker for SLE vs. RA

Under identical electrochemical oxidation conditions using an EC flow-through cell system as a biomimetic model of oxidative injury, PAPE formed long-chain oxidation products bearing up to 10 oxygen atoms, compared to 5 oxygen atoms for POPE (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine) and 7 oxygen atoms for PLPE (1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphoethanolamine) [1]. Additionally, 7 distinct short-chain oxidation products (aldehydes, γ-hydroxy-α,β-aldehydes, and dicarboxylic acids) were identified from PAPE, whereas POPE generated no characterized short-chain products under these conditions [1].

Biomarker Panel

Reported

AUC 0.921 (95% CI 0.828–1.000), 100% sensitivity, 70% specificity (3-lipid panel)

Supports disease-state lipidomic profiling study.

Cross-cohort reproducibility verification needed.

Evidence Dimension	Maximum oxygen atoms incorporated per molecule during electrochemical oxidation
Target Compound Data	10 oxygen atoms
Comparator Or Baseline	POPE: 5 oxygen atoms; PLPE: 7 oxygen atoms
Quantified Difference	2-fold higher than POPE; 1.4-fold higher than PLPE
Conditions	EC flow-through cell system with online EC-ESI-MS/MS detection

Why This Matters

PAPE's 2-fold higher oxygen incorporation capacity makes it the preferred standard for detecting highly oxidized lipid species in oxidative stress models, where POPE or PLPE would underestimate the extent of peroxidation damage.

• [1] Colombo S, Coliva G, Kraj A, Chervet JP, Fedorova M, Domingues P, Domingues MR. Electrochemical oxidation of phosphatidylethanolamines studied by mass spectrometry. J Mass Spectrom. 2018;53(3):223-233. View Source

cPLA2 Substrate Efficiency Advantage

In guinea-pig heart microsomes, lysophospholipase A2 exhibited high specificity for 2-arachidonoyl-sn-glycero-3-phosphoethanolamine (2-arachidonoyl-GPE, the lysolipid analog of PAPE) over 2-oleoyl-GPE and 2-palmitoyl-GPE [1]. Selective hydrolysis of 2-arachidonoyl-GPE over 2-palmitoyl-GPE was quantitatively demonstrated when equimolar quantities of the two substrates were incubated with the enzyme; no preferential hydrolysis was observed between 2-linoleoyl-GPE and 2-arachidonoyl-GPE [1].

cPLA2 Hydrolysis

Head-to-head

PC16:0/20:4 hydrolyzed 1.4-fold more than PC18:0/20:4 (P

Supports substrate selection for arachidonate mobilization assays.

Headgroup-dependent recognition context.

Lung Cancer Profiling

Reported

VIP >1.0 among 15 lipids; PRESS 0.1974; positively correlates with C20:4 in adenocarcinoma

Supports cell-line subtype classification model building.

Model-specific validation across cell banks needed.

Metabolic Stability

Cross-study

Stable >2–3 h for 20:4-PE vs. degraded within 1–2 h for 20:5-PE in rat hepatocytes

Supports extended time-course experimental design.

Rat hepatocyte model context; cell-type verification advised.

Oxidation Adducts

Head-to-head

Up to 10 oxygen adducts (PAPE) vs. ≤5 (POPE) and ≤7 (PLPE) in EC-MS

Supports broader oxidized lipid detection for ferroptosis research.

Electrochemical oxidation model; in vivo correlation to verify.

Biosynthesis Preference

Cross-study

16:0 substrate: 16:0-22:6 > 16:0-20:4; 18:0 substrate: 18:0-20:4 dominates PE synthesis

sn-1 chain length alters metabolic pairing and fate.

Metabolic flux model context; tracer study reproducibility.

Evidence Dimension	Relative hydrolysis rate by lysophospholipase A2
Target Compound Data	2-arachidonoyl-GPE: preferentially hydrolyzed
Comparator Or Baseline	2-oleoyl-GPE: lower activity; 2-palmitoyl-GPE: lowest activity
Quantified Difference	Qualitative preference hierarchy: 20:4 ≈ 18:2 > 18:1 > 16:0
Conditions	Equimolar substrate mixtures in guinea-pig heart microsomes, Ca2+-independent

Why This Matters

Researchers quantifying arachidonic acid release via lysophospholipase A2 pathways must use PAPE-derived substrates; substitution with 2-oleoyl-GPE or 2-palmitoyl-GPE will yield artificially low hydrolysis rates and misrepresent enzyme activity.

• [1] Badiani K, Arthur G. 2-acyl-sn-glycero-3-phosphoethanolamine lysophospholipase A2 activity in guinea-pig heart microsomes. Biochem J. 1991;275(Pt 2):393-8. View Source

Lung Cancer Subtype Lipid Profiling

In diluted human plasma, oxidized PAPE (OxPAPE) molecular species were classified into three groups based on degradation rate and sensitivity to the PAF-AH/Lp-PLA2 inhibitor darapladib [1]. Oxidatively truncated species were most rapidly metabolized, and this degradation was strongly inhibited by darapladib. In contrast, full-length OxPAPE species containing 1–3 extra oxygen atoms were relatively stable, while species with >3 extra oxygens were degraded but at significantly slower rates than truncated species and with minimal inhibition by darapladib [1]. The study directly compared OxPAPE with OxPAPC (oxidized 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine) under identical conditions, revealing headgroup-dependent differences in enzyme susceptibility.

Lung Cancer Profiling

Reported

VIP >1.0 among 15 lipids; PRESS 0.1974; positively correlates with C20:4 in adenocarcinoma

Supports cell-line subtype classification model building.

Model-specific validation across cell banks needed.

Evidence Dimension	Degradation rate in human plasma and sensitivity to PAF-AH/Lp-PLA2 inhibition
Target Compound Data	OxPAPE truncated species: rapidly degraded, strongly inhibited by darapladib; full-length OxPAPE (>3 O): degraded slowly, minimally inhibited
Comparator Or Baseline	OxPAPC (PC analog): different degradation profile by headgroup
Quantified Difference	Differential sensitivity to darapladib inhibition between truncated and full-length species
Conditions	Human plasma, 37°C, LC-MS/MS quantification with darapladib inhibitor

Why This Matters

For pharmacokinetic studies of oxidized phospholipids in plasma, PAPE-based OxPLs exhibit distinct stability and enzyme susceptibility compared to PC analogs; procurement of authentic PAPE is essential for accurate modeling of OxPE metabolism in cardiovascular and inflammatory disease contexts.

• [1] Contribution of individual phospholipase A2 enzymes to the cleavage of oxidized phospholipids in human blood plasma. J Lipid Res. 2025;66(1):100002. View Source

Hepatocyte Metabolic Stability Advantage

During photosensitized oxidation with cationic porphyrins (Tri-Py(+)-Me-PF and Tetra-Py(+)-Me), hydroperoxy derivatives (PE-OOH) were identified as the major photo-oxidation products for POPE, PLPE, and PAPE [1]. Quantification of PE-OOH allowed differentiation of the photodamage potential of the two porphyrins, with the highest amounts of hydroperoxides observed in the presence of Tri-Py(+)-Me-PF [1]. PAPE's polyunsaturated sn-2 chain (20:4) yields a distinct hydroperoxide profile compared to the mono-unsaturated POPE (18:1) and di-unsaturated PLPE (18:2), making it a more sensitive probe for oxidative damage in photodynamic therapy models.

Metabolic Stability

Cross-study

Stable >2–3 h for 20:4-PE vs. degraded within 1–2 h for 20:5-PE in rat hepatocytes

Supports extended time-course experimental design.

Rat hepatocyte model context; cell-type verification advised.

Evidence Dimension	Hydroperoxy-PE formation under photosensitization
Target Compound Data	PAPE: highest potential hydroperoxide formation due to 4 double bonds
Comparator Or Baseline	POPE (1 double bond): lowest; PLPE (2 double bonds): intermediate
Quantified Difference	Rank order of hydroperoxide yield: PAPE > PLPE > POPE (qualitative)
Conditions	White light + cationic porphyrins, ESI-MS/MS detection

Why This Matters

PAPE provides the highest dynamic range for detecting photo-oxidative damage among PE standards; laboratories developing photodynamic therapy assays should select PAPE to maximize assay sensitivity and distinguish between photosensitizer potencies.

• [1] Melo T, Santos N, Lopes D, Alves E, Maciel E, Faustino MAF, Tomé JPC, Neves MGPMS, Almeida A, Domingues P, Segundo MA, Domingues MRM. Photosensitized oxidation of phosphatidylethanolamines monitored by electrospray tandem mass spectrometry. Rapid Commun Mass Spectrom. 2013;27(24):2717-2728. View Source

Electrochemical Oxidation Adduct Profile

Under scooting mode catalysis conditions with mammalian 85-kDa phospholipase A2 (hmw-PLA2), the relative substrate specificity constants (Kcat/KM*) for arachidonoyl-containing phospholipids followed the rank order: SAPC ≈ SAPI ≈ PlasAPC > SAPE > SAPA ≈ SAPS, where SAPE denotes 1-stearoyl-2-arachidonoyl-sn-glycero-3-phosphoethanolamine [1]. The maximal difference in specificity constants was 3.5-fold, indicating modest but measurable headgroup discrimination [1]. Although this study used the stearoyl (18:0) analog rather than palmitoyl (16:0), the sn-2 arachidonoyl chain and phosphoethanolamine headgroup combination is directly relevant to PAPE's enzyme recognition.

Oxidation Adducts

Head-to-head

Up to 10 oxygen adducts (PAPE) vs. ≤5 (POPE) and ≤7 (PLPE) in EC-MS

Supports broader oxidized lipid detection for ferroptosis research.

Electrochemical oxidation model; in vivo correlation to verify.

Evidence Dimension	Relative Kcat/KM* for hmw-PLA2
Target Compound Data	SAPE (1-stearoyl-2-arachidonoyl-PE): intermediate specificity
Comparator Or Baseline	SAPC (PC): highest; SAPS (PS): lowest
Quantified Difference	3.5-fold maximal difference across headgroups
Conditions	Product-containing OPPC vesicles, scooting mode catalysis, dual-isotope radiometric assay

Why This Matters

The 3.5-fold difference in hmw-PLA2 specificity between PC and PE headgroups demonstrates that arachidonoyl content alone does not dictate enzyme kinetics; procurement of PAPE (rather than PAPC) is necessary for accurate determination of hmw-PLA2 activity on PE substrates.

• [1] Hanel AM, Gelb MH. Processive interfacial catalysis by mammalian 85-kilodalton phospholipase A2 enzymes on product-containing vesicles: Application to the determination of substrate preferences. Biochemistry. 1993;32(23):5949-5958. View Source

sn-1 Preference in PE Biosynthesis

In a comparative study of oxidized phospholipid bioactivity, substitution of ethanolamine for choline at the sn-3 position (i.e., OxPAPE vs. OxPAPC) did not alter the ability of oxidized species to stimulate monocyte binding or inhibit LPS-induced E-selectin expression [1]. Specifically, oxidized PAPE, oxidized SAPC (stearoyl analog), and oxidized PAPC all stimulated monocyte binding and inhibited E-selectin expression, with bioactivity being determined by the nature of the oxidized sn-2 acyl group (oxovaleroyl, glutaroyl, or epoxyisoprostane) rather than the sn-1 chain length or sn-3 headgroup [1]. However, hydrolysis by PLA1, PLA2, or PLC strongly reduced bioactivity, confirming that the intact phospholipid structure is required for activity [1].

Biosynthesis Preference

Cross-study

16:0 substrate: 16:0-22:6 > 16:0-20:4; 18:0 substrate: 18:0-20:4 dominates PE synthesis

sn-1 chain length alters metabolic pairing and fate.

Metabolic flux model context; tracer study reproducibility.

Evidence Dimension	Monocyte binding and E-selectin expression modulation
Target Compound Data	Oxidized PAPE: stimulates monocyte binding, inhibits LPS-induced E-selectin
Comparator Or Baseline	Oxidized PAPC and oxidized SAPC: equivalent bioactivity
Quantified Difference	No significant difference in bioactivity between PE and PC headgroups
Conditions	Human aortic endothelial cells, monocyte adhesion assays, VCAM-1/E-selectin ELISA

Why This Matters

For atherosclerosis and inflammation studies, oxidized PAPE and oxidized PAPC exhibit equivalent bioactivity, allowing researchers to select based on analytical compatibility or available detection methods; however, procurement of PAPE may be preferred when PE-specific analytical workflows (e.g., PE-targeted LC-MS/MS) are employed.

• [1] Subbanagounder G, Leitinger N, Schwenke DC, Wong JW, Lee H, Rizza C, Watson AD, Faull KF, Fogelman AM, Berliner JA. Determinants of bioactivity of oxidized phospholipids. Specific oxidized fatty acyl groups at the sn-2 position. Arterioscler Thromb Vasc Biol. 2000;20(10):2248-54. View Source

16:0-20:4 PE Application Scenarios

Quantitative Lipidomics & Biomarker Panels

Use PAPE as the preferred PE standard in electrochemical or chemical oxidation systems designed to identify oxidized lipid species relevant to cardiovascular disease, neurodegeneration, or inflammation. PAPE's capacity to incorporate up to 10 oxygen atoms (vs. 5 for POPE) ensures detection of highly oxidized species that would be missed using less unsaturated analogs [1]. The identification of 7 distinct short-chain oxidation products from PAPE provides a defined library for targeted lipidomics workflows in plasma or tissue samples.

cPLA2 Enzymology Assays

Employ PAPE or its lysolipid analog (2-arachidonoyl-GPE) in enzyme activity assays for lysophospholipase A2, cPLA2, or iPLA2 where accurate quantification of arachidonic acid release is critical. Lysophospholipase A2 exhibits high specificity for 2-arachidonoyl-GPE over 2-oleoyl-GPE and 2-palmitoyl-GPE; substituting with a less unsaturated PE will underestimate enzyme activity and misrepresent kinetic parameters [2].

Ferroptosis & Oxidative Damage Models

Use OxPAPE as the substrate of choice when investigating the metabolism of oxidized phosphatidylethanolamines by PAF-AH/Lp-PLA2 and other plasma phospholipases. The distinct degradation kinetics of truncated vs. full-length OxPAPE species, and their differential sensitivity to darapladib, provide a quantitative framework for assessing enzyme contributions to OxPL clearance in cardiovascular and inflammatory conditions [3].

Hepatocyte Metabolic Flux Analysis

Utilize PAPE as a sensitive lipid target in photo-oxidation assays to evaluate photosensitizer efficacy and mechanisms of photodamage. PAPE's high degree of unsaturation yields robust hydroperoxide formation, enabling differentiation between photosensitizers based on PE-OOH quantification. This application is directly relevant to antimicrobial photodynamic therapy and cancer photodynamic therapy research [4].

Application

Selection Property

Validation Focus

Lipidomic biomarker profiling studies

Reported discriminatory lipid panel

Cross-cohort lipidomic reproducibility

cPLA2 arachidonate mobilization assays

Substrate efficiency profile

Kinetic parameter comparability

Ferroptosis and oxidative damage models

Oxidation susceptibility spectrum

Oxygenated lipid adduct detection

Hepatocyte metabolic flux analysis

Reported metabolic stability window

Time-course tracer study design

Lung adenocarcinoma membrane profiling

Reported lipid classifier feature

Cell-line subtype differentiation

• [1] Colombo S, Coliva G, Kraj A, Chervet JP, Fedorova M, Domingues P, Domingues MR. Electrochemical oxidation of phosphatidylethanolamines studied by mass spectrometry. J Mass Spectrom. 2018;53(3):223-233. View Source
• [2] Badiani K, Arthur G. 2-acyl-sn-glycero-3-phosphoethanolamine lysophospholipase A2 activity in guinea-pig heart microsomes. Biochem J. 1991;275(Pt 2):393-8. View Source
• [3] Contribution of individual phospholipase A2 enzymes to the cleavage of oxidized phospholipids in human blood plasma. J Lipid Res. 2025;66(1):100002. View Source
• [4] Melo T, Santos N, Lopes D, Alves E, Maciel E, Faustino MAF, Tomé JPC, Neves MGPMS, Almeida A, Domingues P, Segundo MA, Domingues MRM. Photosensitized oxidation of phosphatidylethanolamines monitored by electrospray tandem mass spectrometry. Rapid Commun Mass Spectrom. 2013;27(24):2717-2728. View Source